Cas no 1384641-15-9 (Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate)

• Product Name: Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate
• CAS No: 1384641-15-9
• MF: C₁₅H₂₁ClN₂O₄S
• MW: 360.856241941452
• CID: 5816112
• PubChem ID: 75534302
• Update Time: 2025-10-20

Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1384641-15-9
• EN300-26606341
• methyl 6-chloro-3-[methyl-(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate
• Z1343524263
• AKOS033275433
• methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate
• Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate

• Inchi： 1S/C15H21ClN2O4S/c1-10-4-6-11(7-5-10)18(2)23(20,21)12-8-9-13(16)17-14(12)15(19)22-3/h8-11H,4-7H2,1-3H3
• InChI Key： SDNWXRVUGHNDHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)OC)=N1)S(N(C)C1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 360.0910560g/mol
• Monoisotopic Mass: 360.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85Ų

Additional information on Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate

Research Briefing on Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate (CAS: 1384641-15-9)

Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate (CAS: 1384641-15-9) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-carboxylate core and sulfamoyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted therapies. Recent studies have explored its synthesis, pharmacokinetic properties, and biological activities, positioning it as a candidate for further preclinical evaluation.

The synthesis of Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate involves a multi-step process, including the chlorination of the pyridine ring, sulfamoylation, and esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Notably, the incorporation of the 4-methylcyclohexyl group has been shown to enhance the compound's lipophilicity, which may influence its bioavailability and tissue distribution.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been reported to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with minimal effects on COX-1. This selectivity suggests potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects. Additionally, molecular docking studies have revealed that the sulfamoyl group plays a critical role in binding to the active site of COX-2, providing insights for further structural optimization.

Recent pharmacokinetic studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate. The compound exhibits moderate oral bioavailability and a favorable half-life, making it suitable for further development. However, challenges such as metabolic stability and potential drug-drug interactions require additional investigation. In vitro and in vivo toxicity studies have indicated a relatively safe profile at therapeutic doses, although long-term safety assessments are still needed.

Looking ahead, the potential applications of Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate extend beyond anti-inflammatory therapy. Its structural features make it a versatile scaffold for the design of novel inhibitors targeting other enzymes, such as kinases and proteases. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates. Future research directions may include the development of prodrugs to enhance solubility and the exploration of combination therapies to improve efficacy.

In conclusion, Methyl 6-chloro-3-[methyl(4-methylcyclohexyl)sulfamoyl]pyridine-2-carboxylate (CAS: 1384641-15-9) represents a promising compound in the field of medicinal chemistry. Its unique structure, combined with its demonstrated biological activities, positions it as a valuable candidate for further research and development. Continued efforts to optimize its pharmacological properties and expand its therapeutic applications will be critical in realizing its full potential.